Cas no 857070-67-8 (1H-Benzimidazole-5-methanol, 2-[[3-(4-morpholinyl)propyl]amino]-)

1H-Benzimidazole-5-methanol, 2-[[3-(4-morpholinyl)propyl]amino]- structure
857070-67-8 structure
Product Name:1H-Benzimidazole-5-methanol, 2-[[3-(4-morpholinyl)propyl]amino]-
CAS No:857070-67-8
MF:C15H22N4O2
MW:290.360783100128
CID:663709
Update Time:2024-01-31

1H-Benzimidazole-5-methanol, 2-[[3-(4-morpholinyl)propyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-5-methanol, 2-[[3-(4-morpholinyl)propyl]amino]-
    • (2-((3-MORPHOLINOPROPYL)AMINO)-1H-BENZO[D]IMIDAZOL-6-YL)METHANOL
    • [2-(3-morpholin-4-ylpropylamino)-3H-benzimidazol-5-yl]methanol
    • 1H-Benzimidazole-6-methanol, 2-[[3-(4-morpholinyl)propyl]amino]-
    • Inchi: 1S/C15H22N4O2/c20-11-12-2-3-13-14(10-12)18-15(17-13)16-4-1-5-19-6-8-21-9-7-19/h2-3,10,20H,1,4-9,11H2,(H2,16,17,18)
    • InChI Key: JBSDUDTXBQSWNN-UHFFFAOYSA-N
    • SMILES: C1(NCCCN2CCOCC2)NC2=CC(CO)=CC=C2N=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
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